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Compound of Interest

Compound Name: Desaminotyrosine

Cat. No.: B1677690

Essential Safety and Handling Guide for
Desaminotyrosine

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Desaminotyrosine. The following procedural steps
and data are designed to ensure safe operational use and disposal in a laboratory setting.

Immediate Safety Information: Hazard Classification

Desaminotyrosine is classified as a hazardous substance. It is harmful if swallowed, causes
skin and serious eye irritation, and may cause respiratory irritation.[1] Adherence to the
following safety protocols is mandatory.

GHS Hazard Information Summary | Hazard Class | Category | Hazard Statement | Pictogram |
Signal Word | | --- | --- | --- | --- | --- | | Acute Toxicity, Oral | 4 | H302: Harmful if swallowed |
pictogram | Warning | | Skin Corrosion/Irritation | 2 | H315: Causes skin irritation | Warning | |
Serious Eye Damage/Irritation | 2A | H319: Causes serious eye irritation | Warning | | Specific
target organ toxicity, single exposure | 3 | H335: May cause respiratory irritation | Warning |

Source: MedchemExpress Safety Data Sheet[1]

Personal Protective Equipment (PPE) Protocol
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The selection and proper use of PPE are the first line of defense against exposure. The
following equipment must be worn at all times when handling Desaminotyrosine.[1]

o Eye and Face Protection: Wear chemical safety goggles with side-shields that conform to
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[2]

e Hand Protection: Chemical-resistant, impervious gloves must be worn.

o Body Protection: Wear impervious clothing, such as a fully buttoned lab coat, to prevent skin
exposure.[1]

» Respiratory Protection: If working with the powder form where dust may be generated, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[2] Ensure proper fit and
use in accordance with OSHA respirator regulations (29 CFR 1910.134).[2]

Operational and Handling Plan

A systematic approach to handling Desaminotyrosine minimizes risk. This plan outlines the
procedural steps from preparation to cleanup.

1. Engineering Controls and Preparation:
o Work in a well-ventilated area, preferably within a chemical fume hood.[1]

o Ensure that an eyewash station and a safety shower are readily accessible and in close
proximity to the workstation.[2]

o Assemble all necessary equipment and materials before handling the compound.
2. Handling the Compound:

e Avoid direct contact with skin and eyes.[3]

¢ Do not breathe in dust or aerosols.[3]

e Weigh and handle the solid compound in a manner that minimizes dust generation.
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Do not eat, drink, or smoke in the designated handling area.[1]

3. Post-Handling and Cleanup:

Wash hands thoroughly with soap and water after handling is complete.[1]

Decontaminate all surfaces and equipment that may have come into contact with
Desaminotyrosine. Scrubbing with alcohol is an effective decontamination method.[1]

Remove and properly dispose of contaminated PPE.

Emergency and Spill Response

In the event of exposure or a spill, immediate and appropriate action is critical.
Exposure Procedures:

e If Inhaled: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.[1]

« If on Skin: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing and wash it before reuse.[1]

 Ifin Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do so. Continue rinsing for at least 15 minutes and seek immediate medical
attention.[1][3]

« |If Swallowed: Rinse mouth with water. Do not induce vomiting. Seek immediate medical
attention.[1]

Spill Containment and Cleanup:
» Evacuate personnel from the immediate area.
o Ensure adequate ventilation.

e Wearing full PPE, cover the spill with an absorbent, inert material (e.g., diatomite, universal
binders).[1]
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o Carefully sweep or vacuum the material into a suitable, labeled container for disposal.[3]
e Prevent the spill from entering drains or water courses.[1]

Disposal Plan

All waste containing Desaminotyrosine must be treated as hazardous waste and disposed of
according to institutional, local, and national regulations.

» Waste Containers: Use clearly labeled, sealed containers for solid waste and solutions.

o Disposal Route: Do not dispose of Desaminotyrosine down the drain.[1] Contact your
institution's environmental health and safety (EHS) office for specific disposal procedures.

Suantitative Data: Physical and Chemical E s

Property Value

Physical State Solid, Powder
Appearance White

Melting Point 129-131°C

Boiling Point 352.4°C at 760 mmHg

Source: MedchemExpress Safety Data Sheet, Thermo Fisher Scientific SDS[1][2]

Workflow for Handling Desaminotyrosine

The following diagram illustrates the standard operating procedure for safely handling
Desaminotyrosine in a laboratory setting.
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Start: Prepare for Handling

Y

Step 1: Engineering Controls
- Verify fume hood function
- Check eyewash/shower station

Step 3: Handle Desaminotyrosine
- Weigh/transfer in hood
- Avoid dust generation
- No eating/drinking

Step 4: Decontamination
- Clean work surfaces
- Decontaminate equipment

Step 5: Waste Disposal
- Collect waste in labeled container
- Contact EHS for pickup

Step 7: Personal Hygiene
- Wash hands thoroughly

End: Procedure Complete

Click to download full resolution via product page

Caption: Standard workflow for handling Desaminotyrosine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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